Cas no 1021046-68-3 (2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide)

2-[(5-Chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide is a specialized sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a chlorothiophene moiety linked to a phenyl ethyl group via a sulfonyl acetamide bridge, offering unique reactivity and binding properties. This compound may serve as a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The chlorothiophene group enhances electrophilic character, while the sulfonyl acetamide backbone provides stability and solubility. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound's purity and synthetic reproducibility are critical for consistent research outcomes.

2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide structure

1021046-68-3 structure

Product Name:2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide

CAS No:1021046-68-3

MF:C₁₄H₁₄ClNO₃S₂

MW:343.848860263824

CID:5445817

Update Time:2025-10-20

2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(5-chlorothiophen-2-yl)sulfonyl-N-(2-phenylethyl)acetamide
- 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide
- Inchi： 1S/C14H14ClNO3S2/c15-12-6-7-14(20-12)21(18,19)10-13(17)16-9-8-11-4-2-1-3-5-11/h1-7H,8-10H2,(H,16,17)
- InChI Key： VWKMRIUJNUMNBP-UHFFFAOYSA-N
- SMILES： C(NCCC1=CC=CC=C1)(=O)CS(C1SC(Cl)=CC=1)(=O)=O

2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2986-0163-2μmol	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	2μl	$57.0	2023-04-28
Life Chemicals	F2986-0163-5μmol	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	5μl	$63.0	2023-04-28
Life Chemicals	F2986-0163-10μmol	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	10μl	$69.0	2023-04-28
Life Chemicals	F2986-0163-1mg	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	1mg	$54.0	2023-04-28
Life Chemicals	F2986-0163-2mg	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	2mg	$59.0	2023-04-28
Life Chemicals	F2986-0163-3mg	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	3mg	$63.0	2023-04-28
Life Chemicals	F2986-0163-4mg	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	4mg	$66.0	2023-04-28
Life Chemicals	F2986-0163-5mg	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	5mg	$69.0	2023-04-28
Life Chemicals	F2986-0163-10mg	2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide	1021046-68-3	90%+	10mg	$79.0	2023-04-28

2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide Related Literature

1. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Distribution and patterns of use of food additives in foods and beverages available in Brazilian supermarkets†

Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Additional information on 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide

Compound CAS No. 1021046-68-3: 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide

The compound with CAS No. 1021046-68-3, known as 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Insights and Synthesis: The molecule combines a thiophene ring, a sulfonyl group, and an acetamide moiety, creating a complex yet functional structure. The 5-chlorothiophen-2-yl group introduces electronic versatility, while the sulfonyl group enhances stability and bioavailability. Recent studies have focused on optimizing the synthesis of this compound, employing advanced catalytic methods to improve yield and purity. Researchers have also explored the use of microwave-assisted synthesis to streamline the production process, making it more efficient for large-scale applications.

Pharmacological Activity: The compound exhibits notable pharmacological activity, particularly in modulating enzyme activity and receptor binding. Preclinical studies have demonstrated its potential as a lead compound in the development of novel therapeutics for chronic diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in tumor progression, suggesting its role in anticancer therapy.

Applications in Material Science: Beyond pharmacology, 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-phenylethyl)acetamide has shown promise in material science. Its unique electronic properties make it a candidate for advanced materials such as semiconductors and sensors. Recent research has explored its integration into organic electronics, where it exhibits enhanced conductivity and stability under varying conditions.

Future Prospects: As research continues to unravel the full potential of this compound, collaborations between academia and industry are expected to accelerate its commercialization. The integration of computational chemistry tools with experimental studies is paving the way for personalized medicine approaches, where compounds like this can be tailored to specific patient needs.